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Compound of Interest

Compound Name: 3-Aminoisobutyrate

Cat. No.: B1258132 Get Quote

This document provides comprehensive, step-by-step guidance for the safe handling and

disposal of 3-Aminoisobutyrate (also known as β-aminoisobutyric acid or BAIBA) in a

laboratory setting. Adherence to these procedures is critical for ensuring personnel safety,

protecting the environment, and maintaining regulatory compliance.

Hazard Assessment and Identification
Before handling, it is crucial to be aware of the potential hazards associated with 3-
Aminoisobutyrate. While it is a naturally occurring amino acid, concentrated chemical forms

require cautious handling.[1] Several Safety Data Sheets (SDS) indicate that related

compounds can cause serious eye irritation and may be harmful if inhaled, swallowed, or

absorbed through the skin.[2] Environmental precautions on multiple SDS documents explicitly

state, "Do not let product enter drains."[2] Therefore, 3-Aminoisobutyrate waste must be

treated as hazardous chemical waste.

Table 1: Chemical and Hazard Identification
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Property Information

Synonyms
β-Aminoisobutyric acid, BAIBA, 3-Amino-
2-methylpropanoic acid[1][3]

CAS Number 144-90-1[1]

Appearance White solid / powder[4][5]

Primary Hazards Causes serious eye irritation (H319)

May be harmful if swallowed, inhaled, or

absorbed through skin[2]

Potentially toxic compound[3]

| Environmental Note | Do not let product enter drains; may be mobile in the environment due

to water solubility[2][4] |

Required Personal Protective Equipment (PPE)
Proper PPE must be worn at all times when handling 3-Aminoisobutyrate, including during

disposal preparation.

Eye Protection: Safety glasses with side-shields or chemical splash goggles are mandatory.

[2]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for

integrity before use.[4]

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Respiratory Protection: Use respiratory protection when handling large quantities of powder

outside of a fume hood or if dusts are generated.[2]

Step-by-Step Disposal Procedure
The disposal of 3-Aminoisobutyrate must be managed through your institution's

Environmental Health and Safety (EHS) department as hazardous waste.[6][7] Never dispose

of this chemical in the regular trash or down the sanitary sewer.[6][8]
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Step 1: Select the Appropriate Waste Container

Ensure the waste container is made of a compatible material (e.g., HDPE or glass for

solutions, a sealed bag or drum for solids) and is in good condition with no leaks or rust.[9]

Use separate containers for solid waste (e.g., contaminated weigh boats, paper, gloves) and

liquid waste (e.g., solutions, rinsate).

The container must have a secure, tightly-fitting lid. Containers must remain closed except

when actively adding waste.[7][9]

Step 2: Label the Hazardous Waste Container

As soon as the first waste is added, label the container with a hazardous waste tag provided

by your EHS department.[6][7]

The label must include the following information:

The words "Hazardous Waste".[6][9]

The full, unabbreviated chemical name: "3-Aminoisobutyrate". For mixtures, list all

components and their approximate percentages.[6]

The date waste accumulation began.[6]

The physical state (solid or liquid) and associated hazards (e.g., "Irritant").[6]

The Principal Investigator's name, lab location (building and room number), and contact

information.[6]

Step 3: Accumulate and Store Waste Safely

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within your laboratory.

Ensure the waste container is stored in secondary containment (e.g., a chemical-resistant

tray or tub) to contain any potential leaks.[7]
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Segregate the 3-Aminoisobutyrate waste from incompatible materials, such as strong

oxidizing agents.[7]

Step 4: Decontaminate and Dispose of Empty Containers

An empty container that held 3-Aminoisobutyrate must be triple-rinsed with a suitable

solvent (such as water) to be considered non-hazardous.[7][9]

Crucially, the first two rinses (rinsate) must be collected and disposed of as hazardous liquid

waste.[9]

After triple-rinsing and air-drying, deface or remove the original chemical label and dispose

of the empty container in the regular trash or designated glass disposal box.[7][9]

Step 5: Arrange for EHS Waste Pickup

Once the waste container is full or you are finished generating this waste stream, complete

the necessary hazardous waste pickup request forms as required by your institution's EHS

department.[6]

Do not transport hazardous waste outside of your laboratory. EHS personnel are responsible

for collecting the waste directly from your lab.[7]

Emergency Procedures: Spills and Exposures
Small Spills:

Ensure proper PPE is worn.

For solid spills, carefully sweep up the material to avoid creating dust and place it in the

designated hazardous waste container.[4]

For liquid spills, use an absorbent material (e.g., chemical spill pads or vermiculite), collect

the absorbed material, and place it in the solid hazardous waste container.[7]

Clean the spill area with soap and water, collecting the cleaning materials as hazardous

waste.
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Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

also under the eyelids. Seek immediate medical attention.[4]

Skin Contact: Wash the affected area thoroughly with soap and plenty of water. Remove

contaminated clothing.[2][4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[2][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][4]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 3-
Aminoisobutyrate waste in a laboratory setting.
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3-Aminoisobutyrate Waste Generated
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Caption: Disposal workflow for 3-Aminoisobutyrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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